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Compound of Interest

Compound Name:

4,4'-

(Hexafluoroisopropylidene)diphtha

lic anhydride

Cat. No.: B093865 Get Quote

An In-Depth Technical Guide to the Physical and Chemical Properties of 4,4'-
(Hexafluoroisopropylidene)diphthalic Anhydride (6FDA)

CAS Number: 1107-00-2

This technical guide provides a comprehensive overview of the physical and chemical

properties of 4,4'-(hexafluoroisopropylidene)diphthalic anhydride (6FDA), a key monomer

in the synthesis of high-performance polyimides. This document is intended for researchers,

scientists, and professionals in the fields of materials science and drug development.

Chemical Identity and Molecular Properties
6FDA is an aromatic dianhydride characterized by the presence of a hexafluoroisopropylidene

group, which imparts unique properties to the polymers derived from it.[1][2]
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Property Value Source

Molecular Formula C₁₉H₆F₆O₆ [2][3]

Molecular Weight 444.24 g/mol [1][3]

Appearance
White to off-white or pale

yellow crystalline powder

IUPAC Name

5-[2-(1,3-dioxo-2-benzofuran-

5-yl)-1,1,1,3,3,3-

hexafluoropropan-2-yl]-2-

benzofuran-1,3-dione

Synonyms

2,2-Bis(3,4-

dicarboxyphenyl)hexafluoropro

pane dianhydride, 4,4'-

(Hexafluoroisopropylidene)bis(

phthalic anhydride)

Physicochemical Properties
The physical and chemical properties of 6FDA are crucial for its application in polymer

synthesis. These properties influence its reactivity, processability, and the characteristics of the

resulting materials.

Thermal Properties
The thermal stability of 6FDA is a key attribute, contributing to the high thermal resistance of

the polyimides synthesized from it.
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Property Value Source

Melting Point 244-247 °C [3]

Boiling Point (Predicted) 494.5 ± 45.0 °C at 760 mmHg

Glass Transition Temperature

(Tg) of 6FDA-based

Polyimides

Generally above 250 °C [4]

Thermal Decomposition (5%

weight loss) of 6FDA-based

Polyimides

Exceeding 500 °C [4]

Solubility
6FDA exhibits good solubility in a variety of organic solvents, which is advantageous for

polymerization reactions and processing.[4]

Solvent Solubility Source

Water

Hydrolyzes to the

corresponding tetracarboxylic

acid

[4]

Acetone Soluble

Acetonitrile (hot) Soluble

N-Methyl-2-pyrrolidone (NMP) Soluble [5]

Dimethylacetamide (DMAc) Soluble

Dimethylformamide (DMF) Soluble [6]

Tetrahydrofuran (THF) Soluble

Experimental Protocols
The following sections detail the methodologies for determining the key physical and chemical

properties of 6FDA.
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Melting Point Determination
The melting point of 6FDA is determined using a capillary melting point apparatus.

Protocol:

A small amount of the crystalline 6FDA powder is packed into a capillary tube to a height of

2-3 mm.[7]

The capillary tube is placed in a melting point apparatus.[7]

The sample is heated at a steady rate until the temperature is approximately 15-20°C below

the expected melting point.

The heating rate is then reduced to 1-2°C per minute to ensure accurate measurement.[7]

The temperature at which the first drop of liquid appears and the temperature at which the

entire sample becomes a clear liquid are recorded as the melting range.[7]

Thermal Analysis: Differential Scanning Calorimetry
(DSC)
DSC is employed to determine the glass transition temperature (Tg) of polyimides derived from

6FDA.

Protocol:

A small, known weight of the 6FDA-based polyimide sample (typically 5-10 mg) is

hermetically sealed in an aluminum pan.[8]

An empty sealed pan is used as a reference.[8]

The sample and reference are placed in the DSC cell.

The temperature is typically ramped at a heating rate of 10°C/min under a nitrogen

atmosphere.[5]
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The heat flow to the sample is measured as a function of temperature, and the glass

transition is observed as a step change in the baseline of the DSC thermogram.[8]

Thermal Analysis: Thermogravimetric Analysis (TGA)
TGA is used to evaluate the thermal stability and decomposition temperature of 6FDA and its

derived polyimides.

Protocol:

A known weight of the sample (typically 5-10 mg) is placed in a TGA crucible.[9]

The crucible is placed on a sensitive microbalance within the TGA furnace.

The sample is heated at a controlled rate, commonly 10 K/min, under an inert atmosphere

such as nitrogen.[10]

The weight of the sample is continuously monitored as a function of temperature.

The temperature at which a specific percentage of weight loss occurs (e.g., 5%) is

determined from the TGA curve and is indicative of the onset of decomposition.[4]

Spectroscopic Analysis: ¹H-NMR Spectroscopy
¹H-NMR spectroscopy is used to confirm the chemical structure of 6FDA and its derivatives.

Protocol:

A small amount of the 6FDA sample is dissolved in a deuterated solvent, such as dimethyl

sulfoxide-d₆ (DMSO-d₆).[5]

The solution is transferred to an NMR tube.

The ¹H-NMR spectrum is acquired using a spectrometer, for example, a 300 MHz

instrument.[5]

The chemical shifts, integration, and splitting patterns of the proton signals are analyzed to

confirm the molecular structure.
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Spectroscopic Analysis: Fourier-Transform Infrared (FT-
IR) Spectroscopy
FT-IR spectroscopy is utilized to identify the functional groups present in 6FDA.

Protocol:

A small amount of the 6FDA powder is mixed with dry potassium bromide (KBr) and pressed

into a thin, transparent pellet.

Alternatively, the spectrum can be obtained using an Attenuated Total Reflectance (ATR)

accessory by placing the powder directly on the ATR crystal.

A background spectrum of the empty sample holder or clean ATR crystal is recorded.[11]

The sample is placed in the spectrometer, and the FT-IR spectrum is recorded over a typical

range of 4000-400 cm⁻¹.[12]

The characteristic absorption bands corresponding to the anhydride and

hexafluoroisopropylidene groups are identified.

Synthesis of 6FDA
The synthesis of 6FDA typically involves a multi-step process starting from hexafluoroacetone

and xylene.

Caption: Synthesis pathway of 6FDA from hexafluoroacetone and o-xylene.

Applications
6FDA is a crucial monomer for the synthesis of high-performance fluorinated polyimides.[2]

These polymers exhibit a unique combination of properties including high thermal stability,

excellent chemical resistance, low dielectric constant, and high gas permeability, making them

suitable for a wide range of advanced applications:

Gas Separation Membranes: For the separation of gases such as CO₂/CH₄ and O₂/N₂.[1]
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Microelectronics: As insulating layers and passivation coatings in integrated circuits and

flexible displays.[1]

Aerospace and Defense: In applications requiring high-temperature resistance and durability.

[2]

Optical Materials: Due to their high optical transparency.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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